Cas no 141469-52-5 (N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide
• CAS No: 141469-52-5
• MF: C₁₂H₁₁N₃O₄S
• MW: 293.298441171646
• CID: 2774151
• PubChem ID: 18420306
• Update Time: 2025-08-04

N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-aminophenyl)-4-nitro-
• o-(p-nitrophenylsulfonylamino)aniline
• n-(2-aminophenyl)-4-nitrobenzenesulfonamide
• N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C12H11N3O4S/c13-11-3-1-2-4-12(11)14-20(18,19)10-7-5-9(6-8-10)15(16)17/h1-8,14H,13H2
• InChI Key： NSOBZEQTVMSDKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=CC=CC=1N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 435
• XLogP3: 1.6
• Topological Polar Surface Area: 126

Additional information on N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide

N-(2-Aminophenyl)-4-Nitrobenzene-1-sulfonamide: A Comprehensive Overview

N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide (CAS No. 141469-52-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of its chemical properties, synthesis methods, biological activities, and potential therapeutic applications, incorporating the latest research findings to offer a comprehensive understanding of this compound.

Chemical Structure and Properties: N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide is an aromatic amine derivative characterized by its unique structural features. The compound consists of a sulfonamide group attached to a 4-nitrobenzene ring, which is further substituted with an amino group on a phenyl ring. This specific arrangement imparts the molecule with distinct chemical and physical properties. The compound is typically a white to off-white solid with a molecular weight of 289.30 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.

Synthesis Methods: The synthesis of N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-nitrobenzenesulfonyl chloride with 2-aminophenol in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the condensation of 4-nitrobenzenesulfonyl fluoride with 2-aminophenol, which can be carried out under mild conditions to minimize side reactions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or employing catalysts that reduce the formation of by-products.

Biological Activities: N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of its key properties is its ability to act as an inhibitor of specific enzymes involved in various physiological processes. For instance, it has been shown to inhibit carbonic anhydrase (CA), an enzyme that plays a crucial role in maintaining acid-base balance and facilitating CO₂ transport in the body. Inhibition of CA can have therapeutic implications in conditions such as glaucoma and epilepsy.

Recent research has also explored the potential of N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide as an antiproliferative agent. Studies have demonstrated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. This property makes it a promising candidate for cancer therapy, particularly in combination with other chemotherapeutic agents to enhance treatment efficacy.

Clinical Applications: The therapeutic potential of N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide has been evaluated in several preclinical studies, with promising results. In animal models, it has shown efficacy in reducing intraocular pressure, making it a potential treatment for glaucoma. Additionally, its antiproliferative effects have been validated in various cancer cell lines, including breast cancer and colorectal cancer cells. These findings have paved the way for further clinical trials to assess its safety and efficacy in human subjects.

Toxicology and Safety: Understanding the toxicological profile of N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide is crucial for its safe use in pharmaceutical applications. Preclinical studies have indicated that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new compound, thorough toxicological evaluations are necessary to ensure its safety before advancing to clinical trials.

Current Research Trends: The ongoing research on N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs that can enhance its bioavailability and reduce side effects. Additionally, efforts are being made to identify novel targets for this compound, such as specific protein-protein interactions or signaling pathways involved in disease progression.

In conclusion, N-(2-Aminophenyl)-4-nitrobenzene-1-sulfonamide (CAS No. 141469-52-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the treatment of various diseases.